4-(4-Methoxy-3-methylphenyl)butanoic acid
Overview
Description
4-(4-Methoxy-3-methylphenyl)butanoic acid is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Organic Solvent-Free Synthesis
4-(4-Methoxy-3-methylphenyl)butanoic acid is involved in the synthesis of key intermediates like 4-(4-hydroxyphenyl)butanoic acid, useful in the creation of drugs such as LY518674. A significant development is the organic solvent-free process for its synthesis, which uses aqueous HBr and allows for direct crystallization from the reaction mixture, making it more environmentally friendly and efficient (Delhaye et al., 2006).
2. Photochemical Synthesis Applications
The compound plays a role in photochemical processes, particularly in the synthesis of chromones. These processes involve irradiation of esters, leading to photo-Fries products. These products are crucial as they act as direct chromone precursors and can be cyclized under specific conditions (Álvaro et al., 1987).
3. Application in Fruit Fly Attractants
Research has shown the potential of derivatives of this compound in acting as fruit fly attractants. This application is significant in the field of agriculture and pest control, providing a synthetic alternative to natural attractants (Prabawati et al., 2018).
4. Nucleophilic Substitution and Elimination Reactions
The compound has been studied in the context of nucleophilic substitution and elimination reactions, particularly in aqueous solutions. This research is fundamental in understanding the reactivity and stability of carbocations derived from such compounds, which has implications in organic synthesis (Toteva & Richard, 1996).
5. Biomedical Research: Metabolite Analysis
It plays a role in biomedical research, particularly in the analysis of catecholamine metabolites. This is crucial for the diagnosis and monitoring of diseases related to metabolism and neurotransmission (Muskiet et al., 1981).
Safety and Hazards
Safety data for 4-(4-Methoxy-3-methylphenyl)butanoic acid indicates that it is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been classified for acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Relevant Papers
Several papers related to this compound and similar compounds were found . These papers cover a range of topics including the synthesis and biological applications of boronic acids , the quantitation of related compounds , and safety data . Further analysis of these papers could provide more detailed information on the compound.
Properties
IUPAC Name |
4-(4-methoxy-3-methylphenyl)butanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O3/c1-9-8-10(4-3-5-12(13)14)6-7-11(9)15-2/h6-8H,3-5H2,1-2H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWNPAVGNPUYSNX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CCCC(=O)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601283629 | |
Record name | 4-Methoxy-3-methylbenzenebutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601283629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
33446-15-0 | |
Record name | 4-Methoxy-3-methylbenzenebutanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=33446-15-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methoxy-3-methylbenzenebutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601283629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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